Cas no 1203100-81-5 (N-benzyl-N-ethyl-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-benzyl-N-ethyl-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1203100-81-5
• MF: C₂₃H₂₆N₄O₂
• MW: 390.478145122528
• CID: 6466412
• PubChem ID: 30364609
• Update Time: 2025-10-23

N-benzyl-N-ethyl-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-ethyl-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide
• N-benzyl-N-ethyl-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-4-carboxamide
• AKOS024512407
• F5528-1388
• 1203100-81-5
• VU0646413-1
• N-benzyl-N-ethyl-1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C23H26N4O2/c1-2-26(17-18-7-4-3-5-8-18)23(28)19-12-14-27(15-13-19)22-11-10-20(24-25-22)21-9-6-16-29-21/h3-11,16,19H,2,12-15,17H2,1H3
• InChI Key： LQLZXXLSKDSCEV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(C3=CC=CO3)N=N2)CC1)N(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 390.20557608g/mol
• Monoisotopic Mass: 390.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.5Ų

Additional information on N-benzyl-N-ethyl-1-6-(furan-2-yl)pyridazin-3-ylpiperidine-4-carboxamide

N-Benzy-N-Ethyl-1-(6-(Furan-2-Yl)Pyridazin-3-Yl)Piperidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No 1203100-81-5, commonly referred to as N-benzyl-N-ethyl-1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzyl group, an ethyl group, and a pyridazine ring substituted with a furan moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design and advanced materials.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of biologically active compounds that retain their pharmacological activity while potentially improving pharmacokinetic properties such as solubility and bioavailability. The furan ring in this compound contributes to its aromaticity and stability, making it an attractive candidate for use in drug delivery systems.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The piperidine ring serves as a key structural element, providing rigidity and enabling interactions with biological targets. Researchers have also explored the use of this compound as a building block for constructing more complex molecules, leveraging its modular structure to design novel pharmaceutical agents.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Studies conducted in 2023 demonstrated that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. The benzyl group plays a crucial role in enhancing the compound's lipophilicity, which is essential for penetrating microbial membranes and disrupting their cellular functions.

Beyond its medicinal applications, this compound has also found use in the development of advanced materials. Its ability to form stable crystalline structures makes it a valuable component in the synthesis of organic semiconductors and optoelectronic devices. Researchers have reported that incorporating this compound into polymer blends significantly improves their thermal stability and mechanical properties.

The structural versatility of N-benzyl-N-ethyl-1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-4-carboxamide has also made it a popular choice in academic research for studying molecular recognition and supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions with other molecules has been extensively investigated, providing insights into the design of self-assembling systems.

In conclusion, CAS No 1203100-81-5 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing modern science and technology.